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Introduction

NSD2 (Nuclear Receptor Binding SET Domain Protein 2), also known as MMSET or WHSC1,
is a histone methyltransferase that plays a critical role in chromatin regulation.[1] It
predominantly catalyzes the di-methylation of histone H3 at lysine 36 (H3K36me2), a mark
associated with active gene transcription.[1][2] Aberrant NSD2 activity due to overexpression,
mutations, or translocations is implicated in various cancers, including multiple myeloma and
acute lymphoblastic leukemia, making it a compelling target for therapeutic intervention.[1][3]

The PWWP1 domain of NSD2 is a "reader" domain that recognizes and binds to H3K36me2-
modified nucleosomes, stabilizing NSD2 at chromatin.[1][2][4][5][6] Nsd2-pwwp1-IN-1 is a
potent and selective inhibitor that targets this PWWP1 domain. By binding to the aromatic cage
of the PWWP1 domain, the inhibitor disrupts the interaction between NSD2 and methylated
histones, thereby affecting the expression of NSD2-regulated genes and inducing apoptosis
and cell cycle arrest in cancer cells.[3][7][8] This document provides detailed application notes
and protocols for the in vitro use of Nsd2-pwwp1-IN-1.

Mechanism of Action

Nsd2-pwwp1-IN-1 allosterically inhibits NSD2 function by binding to the PWWP1 domain,
which is responsible for recognizing and docking the NSD2 complex to chromatin at sites of
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H3K36me2. This inhibition disrupts the stable association of NSD2 with its target gene loci,
leading to downstream effects on gene expression, cell proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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administration-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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